Cas no 890100-78-4 ( )

• Product Name: &nbsp
• CAS No: 890100-78-4
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• MDL: MFCD02260497
• CID: 877822
• PubChem ID: 24723361
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-(2-CHLORO-3-PYRIDYL)-6-OXOHEXANENITRILE
• 6-(2-chloropyridin-3-yl)-6-oxohexanenitrile
• 6-(2-CHLORO-PYRIDIN-3-YL)-6-OXOHEXANENITRILE
• DTXSID50641806
• 890100-78-4
• MFCD02260497
• AKOS016018784
•  

• MDL： MFCD02260497
• Inchi： 1S/C11H11ClN2O/c12-11-9(5-4-8-14-11)10(15)6-2-1-3-7-13/h4-5,8H,1-3,6H2
• InChI Key： MNMRWNSHGDHXCB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(CCCCC#N)=O

Computed Properties

• Exact Mass: 222.05600
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 402.8°C at 760 mmHg
• Flash Point: 197.4°C
• Refractive Index: 1.534
• PSA: 53.75000
• LogP: 3.00168